Cas no 1314358-26-3 ((2-Methyl-1h-1,3-benzodiazol-6-yl)boronic acid)

• Product Name: (2-Methyl-1h-1,3-benzodiazol-6-yl)boronic acid
• CAS No: 1314358-26-3
• MF: C₈H₉BN₂O₂
• MW: 175.980261564255
• CID: 5746599
• PubChem ID: 119084623
• Update Time: 2023-11-11

(2-Methyl-1h-1,3-benzodiazol-6-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-methyl-1H-benzo[d]imidazol-6-yl)boronic acid
• EN300-1067427
• 1314358-26-3
• (2-methyl-1H-1,3-benzodiazol-5-yl)boronic acid
• (2-METHYL-1H-1,3-BENZODIAZOL-6-YL)BORONICACID
• (2-METHYL-1H-1,3-BENZODIAZOL-6-YL)BORONIC ACID
• Boronic acid, B-(2-methyl-1H-benzimidazol-6-yl)-
• (2-Methyl-1h-1,3-benzodiazol-6-yl)boronic acid

• Inchi： 1S/C8H9BN2O2/c1-5-10-7-3-2-6(9(12)13)4-8(7)11-5/h2-4,12-13H,1H3,(H,10,11)
• InChI Key： FZIFUKQWKWRSER-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2=C(C=1)NC(C)=N2)O

Computed Properties

• Exact Mass: 176.0757077g/mol
• Monoisotopic Mass: 176.0757077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 516.2±42.0 °C(Predicted)
• pka: 8.33±0.30(Predicted)